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Compound of Interest

Compound Name: MBP146-78

Cat. No.: B1663845 Get Quote

This document provides essential safety and logistical information for the proper disposal of

MBP146-78, a potent and selective inhibitor of cGMP-dependent protein kinases. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

Immediate Safety and Hazard Assessment
MBP146-78 is classified as a non-hazardous substance or mixture. However, as a standard

laboratory practice, it is crucial to handle all chemical compounds with care.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and gloves, when handling MBP146-78.

Avoid Dust Inhalation: Handle the solid compound in a well-ventilated area to minimize the

potential for dust inhalation.

Spill Management: In case of a spill, prevent further leakage and collect the material using

an absorbent, inert substance. Decontaminate surfaces with alcohol and dispose of the

contaminated material as chemical waste.

Chemical and Physical Properties
A summary of the relevant properties of MBP146-78 is provided below.
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Property Value

CAS Number 188343-77-3

Molecular Formula C₂₁H₂₂FN₃

Molecular Weight 335.4 g/mol

Appearance Solid

Solubility
DMSO: 12 mg/mLEthanol: 12 mg/mLWater:

Insoluble

Standard Operating Procedure for Disposal
The disposal of MBP146-78 should follow established protocols for non-hazardous solid

chemical waste. The primary route of disposal is through an approved waste disposal plant, in

accordance with all applicable federal, state, and local regulations.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Confirm that the waste contains only MBP146-78 and is not mixed with any hazardous

materials.

If MBP146-78 is mixed with other chemicals, the entire mixture must be evaluated for

hazardous properties.

Segregate the non-hazardous MBP146-78 waste from other laboratory waste streams to

prevent cross-contamination.

Container Selection and Labeling:

Use a designated, leak-proof container suitable for solid chemical waste. The original

container, if in good condition, is an appropriate choice.

Clearly label the container with the full chemical name: "MBP146-78".
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Indicate that the contents are non-hazardous waste.

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container securely closed except when adding waste.

Ensure the storage area is away from incompatible materials.

Disposal Request and Collection:

Once the container is full, or if the waste is no longer being generated, arrange for its

collection through your institution's Environmental Health & Safety (EH&S) department or

a licensed chemical waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Record Keeping:

Maintain a log of all chemical waste generated, including the name of the chemical,

quantity, and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MBP146-78.
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To cite this document: BenchChem. [Proper Disposal Procedures for MBP146-78].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663845#mbp146-78-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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